- Cathodic reduction of aliphatic azides and of azides activated by olefinic and carbonyl groupsMonatshefte fuer Chemie, 1986, 117(5), 679-87,
Cas no 106-38-7 (1-Bromo-4-methylbenzene)
P-bromotoluene(English namep-Bromotoluene)Aka4-Bromotoluene(4-Bromotoluene),1-bromine-4-Methyl benzene(1-bromo-4-methylbezene),4-Methyl bromobenzene(4-methylbromobenzene).Colorless liquid at normal temperature,Insoluble in water,Soluble in ethanol\Ether.P-bromotoluene isToxicchemical,SwallowingHarmful,To the eye\Irritating to respiratory system and skin.Flammability of open fire,HeateddecompositionOutToxicBromide gas,Mainly used as pharmaceutical and other organic synthetic raw materials and intermediates.The molecular formula isC7H7Br.
1-Bromo-4-methylbenzene structure
1-Bromo-4-methylbenzene
1-Bromo-4-methylbenzene Properties
Names and Identifiers
-
- 1-Bromo-4-methylbenzene
- 4-BROMO-1-METHYLBENZENE
- 4-Methyl-1-bromobenzene
- PARA BROMO TOLUENE
- P-BROMOTOLUENE
- p-Methylbromobenzene
- p-methylphenyl bromide
- P-TOLYL BROMIDE
- 1-Brom-4-methylbenzol
- 1-bromo-4-methyl-benzen
- 1-Methyl-4-bromobenzene
- 4-Bromo-1-methybezene
- 4-bromo-toluen
- 4-Bromtoluol
- 4-Methylbromobenzene
- 4-Methylphenyl bromide
- 4-tolylbromide
- ai328596
- p-Tolybromide
- p-bromo-toluen
- 4-BROMOTOLUENE
- toluene,4-bromo-
- benzene,1-bromo-4-methyl-
- Toluene, p-bromo-
- CHEMBL1377077
- UNII-9E349GQ7EU
- p-tolylbromide
- STR01413
- C5O
- 4-bromo toluene
- SCHEMBL808
- 4-methyl-bromobenzene
- DTXSID7024661
- para-methylphenyl bromide
- DTXCID804661
- STL483071
- CCRIS 5983
- CAS-106-38-7
- Toluene, 4-bromo-
- 4- bromotoluene
- 4-Bromotoluene, puriss., >=99.0% (GC)
- 1-bromanyl-4-methyl-benzene
- NCGC00258522-01
- EINECS 203-391-8
- Parabromotoluene
- 9E349GQ7EU
- 4-Tolyl bromide
- 4-Bromo-toluene
- 4-BROMOTOLUENE [HSDB]
- Q27272425
- 1-bromo-4-methyl-benzene
- B0661
- J-001583
- Benzene, 1-bromo-4-methyl-
- NSC-6531
- MFCD00000109
- NSC6531
- PARA BROMOTOLUENE
- EN300-19369
- AI3-28596
- InChI=1/C7H7Br/c1-6-2-4-7(8)5-3-6/h2-5H,1H
- J-514846
- 106-38-7
- AKOS000118945
- p-bromo toluene
- p-methylphenylbromide
- NSC 6531
- 4-bromtoluen
- NCGC00090876-01
- HSDB 6015
- LS-395
- FT-0617928
- 4-Bromotoluene, 98%
- Bromo-4-methyl-benzene
- NCGC00090876-02
- F1908-0065
- Tox21_200969
- AI328596
- DB-002848
- 4Methylbromobenzene
- pMethylphenyl bromide
- 4Tolyl bromide
- 1Bromo4methylbenzene
- NS00023409
- pTolyl bromide
- p-Bromotoluene
- p-Tolyl bromide
- Toluene, pbromo
- p-Methylphenyl bromide
- 1Methyl4bromobenzene
- 4Methylphenyl bromide
- pBromotoluene
- Benzene, 1bromo4methyl
- 4-Bromo-1-methylbenzene
- 4Methyl1bromobenzene
- Toluene, 4bromo
- 4Bromo1methylbenzene
- pMethylbromobenzene
- +Expand
-
- MFCD00000109
- ZBTMRBYMKUEVEU-UHFFFAOYSA-N
- 1S/C7H7Br/c1-6-2-4-7(8)5-3-6/h2-5H,1H3
- C1(Br)=CC=C(C)C=C1
- 1903636
Computed Properties
- 169.97300
- 0
- 0
- 0
- 169.97311g/mol
- 8
- 62.8
- 0
- 0
- 0
- 0
- 0
- 1
- nothing
- nothing
- 0
- 0Ų
Experimental Properties
- 2.75750
- 0.00000
- 14,1439
- 1.549
- <0.1 g/100 mL at 24 ºC
- 184°C(lit.)
- 26-29 °C (lit.)
- Fahrenheit: 185 ° f < br / > Celsius: 85 ° C < br / >
- 2958
- 0.11g/l insoluble
- White crystals
- Soluble in ethanol, ether and benzene, insoluble in water.
- 1.39 g/mL at 25 °C(lit.)
1-Bromo-4-methylbenzene Security Information
- GHS07
- XS7965600
- 3
- S26;S37/39
- S28-S61-S37/39-S26
- R22; R36/37/38
- Xn N
- UN 3077 9/PG 3
- H302,H315
- P264-P270-P273-P280-P301+P312+P330-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P391-P501
- warning
- Store at room temperature
- III
- 22-38-51/53
- Warning
- Yes
- 9
1-Bromo-4-methylbenzene Customs Data
- 29036990
-
China Customs Code:
2903999090Overview:
2903999090 Other aromatic halogenated derivatives. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2903999090 halogenated derivatives of aromatic hydrocarbons VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%
1-Bromo-4-methylbenzene Synthesis
Synthetic Circuit 1
Reaction Conditions
1.1 Reagents: Tetraethylammonium bromide , Acetic anhydride Solvents: Acetonitrile
Reference
1-Bromo-4-methylbenzene Raw materials
1-Bromo-4-methylbenzene Preparation Products
1-Bromo-4-methylbenzene Related Literature
-
Lalit Yadav,Sandeep Chaudhary Org. Biomol. Chem. 2020 18 5927
-
Shuai Wu,Jin Shi,Cheng-Pan Zhang Org. Biomol. Chem. 2019 17 7468
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Ryota Sato,Takaki Kanbara,Junpei Kuwabara Dalton Trans. 2020 49 12814
-
P. Baburajan,R. Senthilkumaran,Kuppanagounder P. Elango New J. Chem. 2013 37 3050
-
Jiefeng Hu,Yuping Wang,Min Han,Yaoming Zhou,Xiaoqing Jiang,Peipei Sun Catal. Sci. Technol. 2012 2 2332
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Xiujuan Feng,Yiping Qu,Yanlei Han,Xiaoqiang Yu,Ming Bao,Yoshinori Yamamoto Chem. Commun. 2012 48 9468
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Anoir Hfaiedh,Hamed Ben Ammar,Jean-Fran?ois Soulé,Henri Doucet Org. Biomol. Chem. 2017 15 7447
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Ruirui Ren,Sa Bi,Linhong Wang,Wuduo Zhao,Donghui Wei,Tiesheng Li,Wenjian Xu,Minghua Liu,Yangjie Wu RSC Adv. 2020 10 23080
-
Zhuang Li,Hong-Mei Sun,Qi Shen Org. Biomol. Chem. 2016 14 3314
-
Zhuang Li,Hong-Mei Sun,Qi Shen Org. Biomol. Chem. 2016 14 3314
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